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Compound of Interest

Compound Name: (S)-(+)-2-butanol

CAS No.: 4221-99-2

Cat. No.: B1210342

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for (S)-(+)-2-butanol, a
chiral solvent and synthetic intermediate. Adherence to these guidelines is critical for ensuring

personnel safety and maintaining the integrity of research and development activities.

Chemical and Physical Properties
(S)-(+)-2-Butanol, also known as (S)-(+)-sec-Butyl alcohol, is a flammable, colorless liquid.[1]

[2][3] Its key physical and chemical properties are summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1210342?utm_src=pdf-interest
https://www.benchchem.com/product/b1210342?utm_src=pdf-body
https://www.benchchem.com/product/b1210342?utm_src=pdf-body
https://datasheets.scbt.com/sc-237959.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Butanol
https://en.wikipedia.org/wiki/2-Butanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Toxicological Data and Exposure Limits
(S)-(+)-2-butanol is harmful if swallowed or inhaled and causes serious eye irritation.[8][9] It

may also cause respiratory irritation, drowsiness, or dizziness.[7][8][9]

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Occupational Exposure Limits:
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Hazard Identification and GHS Classification

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Handling and Storage Procedures
Experimental Protocol for Safe Handling:

Engineering Controls: All work with (S)-(+)-2-butanol should be conducted in a certified

chemical fume hood to minimize inhalation exposure.[11] Ensure that an eyewash station

and safety shower are readily accessible.[5][10] Use explosion-proof electrical, ventilating,

and lighting equipment.[9]

Personal Protective Equipment (PPE): Refer to the PPE workflow diagram below.
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Grounding: Take precautionary measures against static discharge.[9] Ground and bond

containers and receiving equipment during transfer.[9]

Incompatible Materials: Avoid contact with strong oxidizing agents, acid chlorides, and acid

anhydrides.[1][5] Do not store or handle in aluminum equipment at elevated temperatures.

[10]

Peroxide Formation: (S)-(+)-2-butanol can form explosive peroxides upon prolonged

exposure to air and light.[1][5] Containers should be dated upon opening and tested for

peroxides periodically.[10] Store away from heat and light, preferably under a nitrogen

blanket.[10]

Storage: Store in a cool, dry, well-ventilated area designated for flammable liquids.[5][10] Keep

containers tightly closed.[7]

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: Required Personal Protective Equipment (PPE) workflow for handling (S)-(+)-2-
butanol.

Emergency Procedures
Experimental Protocol for Spill Response:
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Immediate Actions: Evacuate the area and remove all ignition sources.[1][9] Ventilate the

space.[7][12]

Notification: Alert colleagues and emergency responders, informing them of the location and

nature of the hazard.[1]

Containment (Minor Spill): For small spills, and if trained to do so, contain the spill using an

inert, non-combustible absorbent material such as sand, earth, or vermiculite.[7][12][13] Do

not use combustible materials like sawdust.

Cleanup: Collect the absorbed material using non-sparking tools and place it into a suitable,

labeled container for chemical waste disposal.[5][9]

Decontamination: Clean the spill area thoroughly with soap and water.

Major Spill: For large spills, evacuate the area immediately and contact emergency services.

[1] Attempt to contain the spill only if it is safe to do so.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: Logical workflow for responding to a spill of (S)-(+)-2-butanol.

First Aid Measures:

Inhalation: Move the person to fresh air.[1][7] If breathing is difficult, administer oxygen. Seek

immediate medical attention.[9]
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Skin Contact: Immediately remove contaminated clothing.[1] Flush skin with plenty of water

for at least 15 minutes.[1][9] Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1][9] Remove contact lenses if present and

easy to do.[7][9] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[6][9] Rinse mouth with water.[9] Never give anything by

mouth to an unconscious person.[9] Seek immediate medical attention.

Fire-Fighting Measures
(S)-(+)-2-Butanol is a flammable liquid and its vapor can form explosive mixtures with air.[1][6]

[9]

Extinguishing Media: Use alcohol-resistant foam, dry chemical powder, or carbon dioxide.[1]

[9] A water spray can be used to cool fire-exposed containers.[9]

Fire-Fighting Procedures: Firefighters should wear self-contained breathing apparatus

(SCBA) and full protective gear.[7][9][12]

Disposal Considerations
Dispose of (S)-(+)-2-butanol and any contaminated materials in accordance with all applicable

federal, state, and local regulations. Do not allow the chemical to enter drains or waterways.[9]

[12] Waste must be handled by a licensed hazardous waste disposal company.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. datasheets.scbt.com [datasheets.scbt.com]

2. (+-)-2-Butanol | C4H10O | CID 6568 - PubChem [pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://datasheets.scbt.com/sc-237959.pdf
https://datasheets.scbt.com/sc-237959.pdf
https://www.geneseo.edu/sites/default/files/users/247/2-Butanol.pdf
https://datasheets.scbt.com/sc-237959.pdf
https://www.geneseo.edu/sites/default/files/users/247/2-Butanol.pdf
https://www.carlroth.com/medias/SDB-6336-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNTU4NDV8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oMmEvaDcyLzg5MTQwNjEzMjg0MTQucGRmfGNhZWU0MDQ0MTRhMTliYjA0NTUyMGZiYzMzNzhjMjJlYmJjZGEwMWI2ZmViMTI0Yzc0ZDJhYmQxNzAzZmM4ZGM
https://www.geneseo.edu/sites/default/files/users/247/2-Butanol.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0112
https://www.geneseo.edu/sites/default/files/users/247/2-Butanol.pdf
https://www.geneseo.edu/sites/default/files/users/247/2-Butanol.pdf
https://www.geneseo.edu/sites/default/files/users/247/2-Butanol.pdf
https://www.benchchem.com/product/b1210342?utm_src=pdf-body
https://datasheets.scbt.com/sc-237959.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0112
https://www.geneseo.edu/sites/default/files/users/247/2-Butanol.pdf
https://datasheets.scbt.com/sc-237959.pdf
https://www.geneseo.edu/sites/default/files/users/247/2-Butanol.pdf
https://www.geneseo.edu/sites/default/files/users/247/2-Butanol.pdf
https://www.carlroth.com/medias/SDB-6336-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNTU4NDV8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oMmEvaDcyLzg5MTQwNjEzMjg0MTQucGRmfGNhZWU0MDQ0MTRhMTliYjA0NTUyMGZiYzMzNzhjMjJlYmJjZGEwMWI2ZmViMTI0Yzc0ZDJhYmQxNzAzZmM4ZGM
https://www.geneseo.edu/sites/default/files/users/247/2-Butanol.pdf
https://www.carlroth.com/medias/SDB-6336-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNTYyNzZ8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oYjcvaDU2Lzg5MTQwMzAzMjk4ODYucGRmfDMxYzNjODcyMjNmNjhhZDNmYjM3OTg0ZGQwZDc3N2RlOWE2MzM3M2Q4OWM3ODJlOTc4Y2E2M2EwZDI3YTIzOTg
https://www.benchchem.com/product/b1210342?utm_src=pdf-body
https://www.geneseo.edu/sites/default/files/users/247/2-Butanol.pdf
https://www.carlroth.com/medias/SDB-6336-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNTYyNzZ8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oYjcvaDU2Lzg5MTQwMzAzMjk4ODYucGRmfDMxYzNjODcyMjNmNjhhZDNmYjM3OTg0ZGQwZDc3N2RlOWE2MzM3M2Q4OWM3ODJlOTc4Y2E2M2EwZDI3YTIzOTg
https://www.benchchem.com/product/b1210342?utm_src=pdf-custom-synthesis
https://datasheets.scbt.com/sc-237959.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Butanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. 2-Butanol - Wikipedia [en.wikipedia.org]

4. (S)-(+)-2-Butanol 99 4221-99-2 [sigmaaldrich.com]

5. fishersci.com [fishersci.com]

6. ICSC 0112 - 2-BUTANOL [chemicalsafety.ilo.org]

7. carlroth.com [carlroth.com]

8. opcw.org [opcw.org]

9. geneseo.edu [geneseo.edu]

10. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

11. zaeralab.ucr.edu [zaeralab.ucr.edu]

12. carlroth.com [carlroth.com]

13. carlroth.com [carlroth.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
(S)-(+)-2-Butanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1210342#safety-and-handling-precautions-for-s-2-
butanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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